6,8-dichloro-3-hydroxy-2-(trifluoromethyl)-4(3H)-quinazolinone

• IUPAC Name: 6,8-dichloro-3-hydroxy-2-(trifluoromethyl)quinazolin-4-one
• InChI: InChI=1S/C9H3Cl2F3N2O2/c10-3-1-4-6(5(11)2-3)15-8(9(12,13)14)16(18)7(4)17/h1-2,18H
• InChI Key: NXMAMFDGAPKQSO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=O)N(C(=N2)C(F)(F)F)O)Cl)Cl
• Molecular Formula: C9H3Cl2F3N2O2
• Molecular Weight: 299.03 g/mol
• CAS No.: 400087-22-1

Description

6,8-dichloro-3-hydroxy-2-(trifluoromethyl)-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C9H3Cl2F3N2O2 and its molecular weight is 299.03. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

6,8-Dichloro-3-hydroxy-2-(trifluoromethyl)-4(3H)-quinazolinone, a quinazolinone derivative, has been studied for its synthesis and potential derivatives. For instance, studies have described the synthesis of various 2,3-disubstituted 6-bromo-4(3H)-quinazolinones, which can be further modified to produce ethers, esters, and sulfonates through treatment with different chemical reagents (Badr, El-Sherief, & Mahmoud, 1980). This demonstrates the compound's versatility in chemical synthesis.

Pharmacological Activities

Quinazolinone derivatives, including the specific compound , have been extensively researched for various pharmacological properties. For example, some 4(3H)-quinazolinones structurally related to 2-methyl-3-o-tolyl-4(3H)-quinazolinone were synthesized and found to have significant anticonvulsant activity (Wolfe et al., 1990).

Antimicrobial and Colorimetric Applications

Quinazolinone-based reactive dyes have been synthesized, which include bromo-quinazolinone derivatives. These dyes have demonstrated good antimicrobial activity and are utilized in colorimetric studies (Patel & Patel, 2012).

Catalytic Applications

Quinazolinone derivatives have been employed as catalysts. For instance, a study on the synthesis of 4(3H)-quinazolinones used magnetic nanoparticles as a highly efficient and separable catalyst, showcasing the compound's role in facilitating chemical reactions (Dadgar & Kalkhorani, 2015).

Cytotoxic Properties

Studies on quinazolinone-triazole hybrids have shown cytotoxic effects against various cell lines, indicating potential applications in cancer research (Hassanzadeh et al., 2019).

Analytical Applications

The compound has been used in the synthesis of chemical sensors. For example, a study developed a fluorescent chemical sensor for Fe3+ ions based on a quinazolinone derivative, demonstrating its application in analytical chemistry (Zhang et al., 2007).